N(3)-Allyluridine
Overview
Description
N(3)-Allyluridine, also known as AU, is a modified nucleoside that has gained significant attention in the field of scientific research due to its unique properties. This nucleoside is synthesized by the replacement of the thymidine base with an allyluridine base. The presence of an allyl group in the base of the nucleoside makes it a useful tool in various scientific applications.
Mechanism of Action
The mechanism of action of N(3)-Allyluridine is not fully understood. However, it is believed that the presence of an allyl group in the base of the nucleoside alters the structure of the RNA molecule, thereby affecting its function.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to affect RNA splicing, RNA editing, and RNA processing. It has also been shown to affect the stability and function of RNA molecules.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N(3)-Allyluridine in lab experiments is its ability to alter the structure and function of RNA molecules. This makes it a useful tool for studying RNA processing, RNA splicing, and RNA editing. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for the use of N(3)-Allyluridine in scientific research. One potential direction is the development of new methods for synthesizing this compound. Another potential direction is the use of this compound in the development of new RNA-based therapeutics. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.
Scientific Research Applications
N(3)-Allyluridine has been extensively used in scientific research due to its unique properties. It has been used as a tool for studying RNA processing, RNA splicing, and RNA editing. It has also been used as a substrate for RNA polymerases, reverse transcriptases, and RNA ligases.
properties
IUPAC Name |
1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3-prop-2-enylpyrimidine-2,4-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O6/c1-2-4-13-8(16)3-5-14(12(13)19)11-10(18)9(17)7(6-15)20-11/h2-3,5,7,9-11,15,17-18H,1,4,6H2/t7-,9-,10-,11-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTLZLBIWJOGXLK-QCNRFFRDSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C(=O)C=CN(C1=O)C2C(C(C(O2)CO)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C=CCN1C(=O)C=CN(C1=O)[C@H]2[C@@H]([C@@H]([C@H](O2)CO)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40146158 | |
Record name | N(3)-Allyluridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40146158 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
284.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
103951-13-9 | |
Record name | N(3)-Allyluridine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0103951139 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N(3)-Allyluridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40146158 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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